molecular formula C13H10N2O B3785754 2-Methoxy-phenylnicotinonitrile

2-Methoxy-phenylnicotinonitrile

Cat. No.: B3785754
M. Wt: 210.23 g/mol
InChI Key: QFDHMBNYVDIYFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxy-phenylnicotinonitrile (systematic name: 2-methoxy-4,6-diphenylnicotinonitrile) is a pyridine derivative characterized by a methoxy group at the 2-position and phenyl substituents at the 4- and 6-positions of the nicotinonitrile core. Its molecular formula is C₂₀H₁₅N₂O, with a molecular weight of 299.35 g/mol (estimated from structural analogs in and ). The compound crystallizes in an orthorhombic crystal system (space group Pbca), stabilized by CH–π interactions and π–π stacking, as revealed by X-ray diffraction studies .

Properties

IUPAC Name

2-(2-methoxyphenyl)pyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2O/c1-16-12-7-3-2-6-11(12)13-10(9-14)5-4-8-15-13/h2-8H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFDHMBNYVDIYFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=C(C=CC=N2)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-phenylnicotinonitrile typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of 2-fluoroanisole with malononitrile in the presence of a base such as potassium hexamethyldisilylamide (KHMDS). The reaction is carried out in a solvent like tetrahydrofuran (THF) at elevated temperatures, usually around 60°C, for several hours .

Industrial Production Methods

Industrial production of 2-Methoxy-phenylnicotinonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-phenylnicotinonitrile undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in dimethylformamide (DMF) or potassium tert-butoxide in THF.

Major Products Formed

    Oxidation: Formation of carboxylic acids or aldehydes.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methoxy-phenylnicotinonitrile has diverse applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Methoxy-phenylnicotinonitrile involves its interaction with specific molecular targets. For instance, it has been shown to interact with lipoprotein-associated phospholipase A2 (Lp-PLA2), inhibiting its activity. This interaction is facilitated by the compound’s ability to bind to the active site of the enzyme, thereby affecting its stability and flexibility .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Nicotinonitrile Derivatives

Structural and Crystallographic Comparisons

The table below contrasts 2-methoxy-4,6-diphenylnicotinonitrile with three structurally related compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Crystal System Key Interactions Applications
2-Methoxy-4,6-diphenylnicotinonitrile C₂₀H₁₅N₂O 299.35 2-OCH₃, 4-Ph, 6-Ph Orthorhombic (Pbca) CH–π, π–π stacking Drug design, Nonlinear optics
2-Methoxy-6-phenylnicotinonitrile C₁₃H₁₀N₂O 210.24 2-OCH₃, 6-Ph Not reported N/A Synthetic intermediate
4-(2-Methoxy-phenyl)-2-methyl-6-phenylnicotinonitrile C₂₀H₁₆N₂O 300.36 2-CH₃, 4-(2-OCH₃-Ph), 6-Ph Not reported N/A Under investigation
2-Amino-6-methylnicotinonitrile C₇H₇N₃ 133.15 2-NH₂, 6-CH₃ Not reported N/A Antimicrobial, Anticancer

Key Observations :

  • Substituent Effects: The presence of methoxy and phenyl groups in 2-methoxy-4,6-diphenylnicotinonitrile enhances its aromaticity and molecular rigidity compared to simpler analogs like 2-methoxy-6-phenylnicotinonitrile. This rigidity may improve binding affinity in drug-target interactions .
  • Crystal Packing: Unlike derivatives lacking crystallographic data, 2-methoxy-4,6-diphenylnicotinonitrile’s orthorhombic system and CH–π interactions suggest higher stability, which is advantageous for solid-state applications (e.g., organic electronics) .
Functional and Pharmacological Comparisons
  • Bioactivity: While 2-methoxy-4,6-diphenylnicotinonitrile’s pharmacological properties are under exploration, related nicotinonitriles exhibit diverse bioactivities. For example: 2-Amino-6-methylnicotinonitrile: Shows antimicrobial and anticancer activity in vitro, attributed to its amino group enhancing hydrogen-bonding with biological targets . Triazole-linked nicotinonitriles: Fluorescent derivatives (e.g., from Rakshin et al.

Research Findings and Critical Insights

  • Limitations: Unlike 2-amino-6-methylnicotinonitrile, the methoxy-phenyl derivative lacks demonstrated antimicrobial activity, suggesting substituent choice critically impacts bioactivity .
  • Unresolved Questions: The compound’s ADMET properties (absorption, distribution, metabolism, excretion, toxicity) remain unstudied, unlike some analogs with available safety data (e.g., 2-amino-6-methylnicotinonitrile’s acute toxicity profile ).

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Methoxy-phenylnicotinonitrile
Reactant of Route 2
Reactant of Route 2
2-Methoxy-phenylnicotinonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.